Cas no 1217611-72-7 (2,3-Dichloro-l-tyrosine)

• Product Name: 2,3-Dichloro-l-tyrosine
• CAS No: 1217611-72-7
• MF: C₉H₉Cl₂NO₃
• MW: 250.078660726547
• CID: 2196884
• PubChem ID: 26596894
• Update Time: 2025-10-24

2,3-Dichloro-l-tyrosine Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-l-tyrosine
• (s)-2-amino-3-(2,3-dichloro-4-hydroxyphenyl)propionic acid
• (S)-2-amino-3-(2,3-dichloro-4-hydroxyphenyl)propanoicacid
• (S)-2-amino-3-(2,3-dichloro-4-hydroxyphenyl)propanoic acid
• MFCD08689610
• DB-329558
• (S)-2-Amino-3-(2,3-dichloro-4-hydroxy-phenyl)-propionic acid (H-L-Phe(2,3-diCl,4-OH)-OH)
• SCHEMBL5320318
• (2s)-2-amino-3-(2,3-dichloro-4-hydroxyphenyl)propanoic acid
• 1217611-72-7

• MDL： MFCD08689610
• Inchi： 1S/C9H9Cl2NO3/c10-7-4(3-5(12)9(14)15)1-2-6(13)8(7)11/h1-2,5,13H,3,12H2,(H,14,15)/t5-/m0/s1
• InChI Key： CZMZPVRJCFFMGI-YFKPBYRVSA-N
• SMILES： ClC1C(=C(C=CC=1C[C@@H](C(=O)O)N)O)Cl

Computed Properties

• Exact Mass: 248.9959485Da
• Monoisotopic Mass: 248.9959485Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2,3-Dichloro-l-tyrosine

2,3-Dichloro-l-tyrosine (CAS No. 1217611-72-7): Properties, Applications, and Research Insights

2,3-Dichloro-l-tyrosine (CAS No. 1217611-72-7) is a halogenated derivative of the naturally occurring amino acid L-tyrosine. This compound has garnered significant attention in biochemical and pharmaceutical research due to its unique structural modifications and potential applications. The introduction of two chlorine atoms at the 2 and 3 positions of the aromatic ring distinguishes it from its parent molecule, L-tyrosine, and imparts distinct chemical and biological properties.

The molecular formula of 2,3-Dichloro-l-tyrosine is C₉H₉Cl₂NO₃, with a molecular weight of 250.08 g/mol. Its chemical structure features a tyrosine backbone with chlorine substitutions, which enhances its reactivity and stability under various conditions. Researchers often utilize this compound as a building block in the synthesis of more complex molecules, particularly in the development of peptide-based therapeutics and enzyme inhibitors.

One of the most intriguing aspects of 2,3-Dichloro-l-tyrosine is its role in studying post-translational modifications (PTMs) of proteins. PTMs are critical for regulating protein function, and halogenated amino acids like 2,3-Dichloro-l-tyrosine serve as valuable tools for mimicking natural modifications such as tyrosine phosphorylation. This application is particularly relevant in the context of cancer research, where aberrant PTMs are often linked to disease progression.

In recent years, the demand for custom amino acids like 2,3-Dichloro-l-tyrosine has surged, driven by advancements in peptide drug discovery and bioconjugation techniques. The compound's ability to act as a cross-linking agent or a probe in biochemical assays has made it a staple in laboratories focused on structural biology and drug design. Additionally, its compatibility with solid-phase peptide synthesis (SPPS) protocols further enhances its utility in modern research.

From a commercial perspective, 2,3-Dichloro-l-tyrosine is available in various purity grades, ranging from research-grade (95-98%) to high-purity (>99%) forms. Suppliers often highlight its low hygroscopicity and solubility in organic solvents as key selling points, making it easier to handle in laboratory settings. The compound is typically packaged under inert conditions to ensure long-term stability, addressing concerns about degradation and oxidation.

Environmental and safety considerations are also paramount when working with 2,3-Dichloro-l-tyrosine. While it is not classified as a hazardous material, standard laboratory precautions, such as the use of personal protective equipment (PPE) and proper ventilation, are recommended. Researchers are advised to consult the Safety Data Sheet (SDS) for detailed handling instructions, particularly when scaling up reactions or using the compound in large quantities.

The future of 2,3-Dichloro-l-tyrosine looks promising, with ongoing studies exploring its potential in targeted drug delivery and biomarker development. As the scientific community continues to uncover new applications for halogenated amino acids, compounds like 2,3-Dichloro-l-tyrosine will remain at the forefront of innovation in chemical biology and medicinal chemistry.